Cas no 2138079-69-1 (4-tert-butyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol)

• Product Name: 4-tert-butyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol
• CAS No: 2138079-69-1
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 6447967
• PubChem ID: 165716960
• Update Time: 2025-05-21

4-tert-butyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160470
• 2138079-69-1
• 4-tert-butyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol

• Inchi： 1S/C15H27N3O/c1-10(2)14-16-9-18(17-14)13-8-11(19)6-7-12(13)15(3,4)5/h9-13,19H,6-8H2,1-5H3
• InChI Key： CGKMANOFFTXNTM-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1C=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 265.215412493g/mol
• Monoisotopic Mass: 265.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.9Ų

Additional information on 4-tert-butyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol

4-Tert-butyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol: A Comprehensive Overview

4-Tert-butyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol is a complex organic compound with the CAS number No. 2138079691. This compound belongs to the class of triazoles, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a cyclohexanol backbone substituted with a tert-butyl group and a 1H-1,2,4-triazole moiety, making it a valuable intermediate in organic synthesis.

The structure of 4-Tert-butyl-cyclohexanone is characterized by a six-membered cyclohexane ring with hydroxyl and tert-butyl substituents. The presence of the hydroxyl group at position 1 and the tert-butyl group at position 4 introduces steric hindrance and electronic effects that influence the compound's reactivity. The triazole ring attached at position 3 adds aromaticity and potential for hydrogen bonding, enhancing its stability and functional versatility.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of triazoles as bioisosteres to improve drug-like properties such as solubility and bioavailability. The tert-butyl group, being a bulky substituent, plays a significant role in modulating the physical properties of the molecule, making it suitable for applications in drug delivery systems.

In terms of synthesis, 4-Tert-butyl-cyclohexanol derivatives are typically prepared through multi-step processes involving alkylation, cyclization, and oxidation reactions. The incorporation of the triazole ring often involves click chemistry techniques such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which provides a robust method for constructing triazole-containing compounds with high efficiency.

The compound's applications extend beyond pharmaceuticals. In agrochemicals, triazole-containing molecules are used as fungicides and herbicides due to their ability to inhibit specific enzymes involved in plant pathogen growth. Additionally, the compound's stability under various environmental conditions makes it a candidate for use in coatings and adhesives.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-Tert-butyl-cyclohexanol derivatives with greater accuracy. Molecular docking studies have revealed potential interactions with target proteins involved in neurodegenerative diseases such as Alzheimer's disease. These findings underscore the compound's potential as a lead molecule in drug discovery.

In conclusion, 4-Tert-butyl-cyclohexanol derivatives represent a promising class of compounds with diverse applications across multiple industries. Their unique structural features and reactivity make them valuable tools in organic synthesis and material science. As research continues to uncover new functionalities and applications for these compounds, their role in advancing modern chemistry is expected to grow significantly.